Cas no 105499-32-9 ((2S)-tetrahydropyran-2-carboxylic acid)

• Product Name: (2S)-tetrahydropyran-2-carboxylic acid
• CAS No: 105499-32-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD18909424
• CID: 1034824
• PubChem ID: 12528148
• Update Time: 2025-05-21

(2S)-tetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Tetrahydro-2H-pyran-2-carboxylic acid
• (2S)-oxane-2-carboxylic acid
• (S)-2H-TETRAHYDROPYRAN-2-CARBOXYLIC ACID
• (-)-tetrahydro-2H-pyran-2-carboxylic acid
• (S)-(-)-Tetrahydropyran-2-carboxylic Acid
• 2H-Pyran-2-carboxylic acid, tetrahydro-, (S)-
• AK130963
• CTK0G5406
• KB-212043
• SureCN8086969
• Tetrahydro-2H-pyran-2alpha-carboxylic acid
• (2S)-tetrahydropyran-2-carboxylic acid
• DTXSID20501428
• AS-82091
• SCHEMBL8086969
• TS-01703
• DB-225115
• 105499-32-9
• CS-0053085
• AKOS016844291
• AMY34469
• P15808
• (S)-Tetrahydro-2H-pyran-2-carboxylicacid
• MFCD18909424
• GJM

• MDL： MFCD18909424
• Inchi： 1S/C6H10O3/c7-6(8)5-3-1-2-4-9-5/h5H,1-4H2,(H,7,8)/t5-/m0/s1
• InChI Key： MQAYFGXOFCEZRW-YFKPBYRVSA-N
• SMILES： O1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.6

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on (2S)-tetrahydropyran-2-carboxylic acid

Comprehensive Guide to (2S)-Tetrahydropyran-2-carboxylic Acid (CAS No. 105499-32-9): Properties, Applications, and Industry Insights

(2S)-Tetrahydropyran-2-carboxylic acid (CAS No. 105499-32-9) is a chiral carboxylic acid derivative featuring a tetrahydropyran ring, a structural motif widely utilized in pharmaceutical and agrochemical synthesis. This compound, often abbreviated as (2S)-THP-2-COOH, has garnered significant attention due to its role as a versatile building block in asymmetric synthesis and drug development. Its stereospecific configuration (S-enantiomer) makes it invaluable for crafting biologically active molecules with high enantiopurity.

The growing demand for chiral intermediates like (2S)-tetrahydropyran-2-carboxylic acid aligns with trends in green chemistry and sustainable synthesis. Researchers frequently search for "eco-friendly chiral synthesis methods" or "applications of tetrahydropyran derivatives," reflecting industry priorities. This compound’s low toxicity profile and compatibility with catalytic asymmetric reactions further enhance its appeal in modern organic chemistry.

From a structural perspective, the tetrahydropyran ring confers rigidity and lipophilicity, traits critical for optimizing drug bioavailability and target binding affinity. Recent studies highlight its use in protease inhibitors and GPCR modulators, addressing trending topics like "next-generation antiviral agents" or "precision medicine scaffolds." Its CAS No. 105499-32-9 is frequently queried in patent databases, underscoring commercial relevance.

In material science, derivatives of (2S)-THP-2-COOH serve as precursors for liquid crystals and polymeric coatings, responding to searches for "high-performance materials." The compound’s scalable synthesis via enzymatic resolution or transition-metal catalysis aligns with cost-efficiency demands, a recurring theme in "process chemistry optimization" discussions.

Analytical characterization of CAS 105499-32-9 typically involves HPLC chiral separation, NMR spectroscopy, and X-ray crystallography, techniques central to "quality control in API manufacturing" debates. Regulatory compliance with ICH guidelines ensures its adoption in GMP environments, a key concern for pharmaceutical manufacturers.

Future prospects for (2S)-tetrahydropyran-2-carboxylic acid include expanding its utility in bioconjugation and peptide mimetics, areas dominating "drug delivery innovation" searches. As industries prioritize molecular diversity, this compound’s synergy with AI-driven drug design platforms positions it as a staple in 21st-century chemical libraries.